Cas no 2172523-06-5 (2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid)

• Product Name: 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid
• CAS No: 2172523-06-5
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5849172
• PubChem ID: 165806773
• Update Time: 2025-07-18

2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid
• 2172523-06-5
• EN300-1547251
• 2-[2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-3-yl}formamido)ethoxy]acetic acid

• Inchi： 1S/C26H30N2O7/c29-23(30)15-33-13-11-27-24(31)26(10-5-12-34-17-26)16-28-25(32)35-14-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22H,5,10-17H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： RFTXPOITDPEOFB-UHFFFAOYSA-N
• SMILES： O1CCCC(C(NCCOCC(=O)O)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid

2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic Acid (CAS No. 2172523-06-5): A Comprehensive Overview

2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid (CAS No. 2172523-06-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for protecting amino groups during peptide synthesis.

Recent advancements in the field have highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid can be effectively used to synthesize peptides with enhanced biological activity and improved pharmacokinetic properties. This has significant implications for the development of new therapeutic agents, particularly in areas such as cancer treatment, neurodegenerative diseases, and infectious diseases.

In addition to its role in peptide synthesis, 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid has also been explored for its potential in drug delivery systems. Research conducted at the University of California, San Francisco, showed that this compound can be incorporated into nanocarriers to enhance the delivery of drugs to specific target sites within the body. This approach has shown promise in improving the efficacy and reducing the side effects of various therapeutic agents.

The synthetic route for producing 2-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)ethoxyacetic acid involves several well-defined steps. The process typically begins with the protection of an amino acid using Fmoc chemistry, followed by coupling reactions to form the desired peptide chain. The final step involves deprotection and purification to obtain the pure compound. This synthetic methodology is well-documented in various scientific literature and is widely adopted by researchers and pharmaceutical companies.

The physical and chemical properties of 2-2-{[3-(Fmoc-amino)-methyloxan]-3-yloxy}-acetamide are also noteworthy. It is a white crystalline solid with a molecular weight of 481.51 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Its stability under different conditions has been extensively studied, ensuring its reliability in both laboratory settings and industrial applications.

In terms of safety, handling, and storage, it is important to note that while 2-{[3-(Fmoc-amino)-methyloxan]-3-yloxy}-acetamide is not classified as a hazardous material, it should still be handled with care to avoid contamination or degradation. Proper storage conditions include keeping it away from direct sunlight, moisture, and high temperatures. Additionally, personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound to ensure safety.

The future prospects for 2-{[3-(Fmoc-amino)-methyloxan]-3-yloxy}-acetamide are promising. Ongoing research continues to explore its potential applications in drug discovery and development. For example, recent studies have investigated its use in combination therapies to enhance the effectiveness of existing treatments. Furthermore, advancements in computational chemistry and high-throughput screening technologies are expected to accelerate the identification of new derivatives with improved properties.

In conclusion, 2-{[3-(Fmoc-amino)-methyloxan]-3-yloxy}-acetamide (CAS No. 2172523-06-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential tool for synthesizing peptides with enhanced biological activity and improved pharmacokinetic profiles. As research continues to advance, this compound is likely to play an increasingly important role in the development of new therapeutic agents and drug delivery systems.